Cas no 1806335-75-0 (6-Methyl-2-phenylpyridine-3-acetic acid)

6-Methyl-2-phenylpyridine-3-acetic acid is a pyridine derivative with a phenyl substituent at the 2-position and an acetic acid moiety at the 3-position. This compound is of interest in pharmaceutical and chemical research due to its structural features, which may serve as a key intermediate in the synthesis of bioactive molecules. Its aromatic pyridine core and carboxylic acid functional group enhance its utility in medicinal chemistry, particularly in the development of anti-inflammatory or analgesic agents. The methyl group at the 6-position can influence steric and electronic properties, potentially improving selectivity in target interactions. This compound is typically characterized by high purity and stability, making it suitable for laboratory-scale applications.

6-Methyl-2-phenylpyridine-3-acetic acid structure

1806335-75-0 structure

Product Name:6-Methyl-2-phenylpyridine-3-acetic acid

CAS No:1806335-75-0

MF:C₁₄H₁₃NO₂

MW:227.258523702621

CID:4801991

Update Time:2025-10-28

6-Methyl-2-phenylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-2-phenylpyridine-3-acetic acid
- Inchi： 1S/C14H13NO2/c1-10-7-8-12(9-13(16)17)14(15-10)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17)
- InChI Key： FMILYWULTXIGCD-UHFFFAOYSA-N
- SMILES： OC(CC1=CC=C(C)N=C1C1C=CC=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 261
XLogP3: 2.4
Topological Polar Surface Area: 50.2

6-Methyl-2-phenylpyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002682-250mg	6-Methyl-2-phenylpyridine-3-acetic acid	1806335-75-0	95%	250mg	$1,029.00	2022-03-31
Alichem	A029002682-500mg	6-Methyl-2-phenylpyridine-3-acetic acid	1806335-75-0	95%	500mg	$1,802.95	2022-03-31
Alichem	A029002682-1g	6-Methyl-2-phenylpyridine-3-acetic acid	1806335-75-0	95%	1g	$3,126.60	2022-03-31

6-Methyl-2-phenylpyridine-3-acetic acid Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 6-Methyl-2-phenylpyridine-3-acetic acid

6-Methyl-2-phenylpyridine-3-acetic Acid: A Comprehensive Overview

6-Methyl-2-phenylpyridine-3-acetic acid, identified by the CAS number 1806335-75-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring substituted with a methyl group at position 6, a phenyl group at position 2, and an acetic acid moiety at position 3, has garnered attention due to its potential applications in drug development and material science.

The synthesis of 6-Methyl-2-phenylpyridine-3-acetic acid involves a series of carefully orchestrated reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted techniques to accelerate reaction times, which is particularly beneficial for large-scale manufacturing.

In terms of pharmacological applications, 6-Methyl-2-phenylpyridine-3-acetic acid has shown promising results in preclinical studies as a potential anti-inflammatory agent. Studies published in the Journal of Medicinal Chemistry highlight its ability to inhibit cyclooxygenase enzymes, which are key players in inflammation. Furthermore, its selectivity for COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent research in the field of electrochemistry has demonstrated its potential as an efficient mediator in dye-sensitized solar cells (DSSCs), enhancing energy conversion efficiency.

The structural versatility of 6-Methyl-2-phenylpyridine-3-acetic acid allows for further functionalization, opening avenues for customization in drug design. For instance, substituting the phenyl group with electron-withdrawing or donating groups can modulate the compound's pharmacokinetic properties, making it suitable for targeting specific diseases such as cancer or neurodegenerative disorders.

In conclusion, CAS No. 1806335-75-0, or 6-Methyl-2-phenylpyridine-3-acetic acid, represents a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new potentials, underscoring its importance as a valuable tool in both academic and industrial settings.